Cas no 787615-24-1 (3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol)

3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol is a versatile chiral building block used in organic synthesis and pharmaceutical research. Its structure features a trifluoromethyl-substituted phenyl group and an amino alcohol moiety, making it valuable for constructing complex molecules with enhanced bioactivity and metabolic stability. The trifluoromethyl group contributes to improved lipophilicity and electron-withdrawing properties, while the amino alcohol functionality allows for further derivatization or asymmetric synthesis. This compound is particularly useful in medicinal chemistry for developing CNS-active agents, enzyme inhibitors, and other bioactive molecules. Its well-defined stereochemistry and functional group compatibility make it a reliable intermediate for targeted synthesis.
3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol structure
787615-24-1 structure
Product Name:3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol
CAS No:787615-24-1
MF:C10H12F3NO
MW:219.203593254089
CID:554950
PubChem ID:44891241
Update Time:2025-10-29

3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol
    • Benzenepropanol, g-amino-4-(trifluoromethyl)-
    • DL-?-(4-Trifluoromethylphenyl)alaninolhydrochloride
    • DL-ß-(4-TRIFLUOROMETHYLPHENYL)ALANINOL HYDROCHLORIDE
    • gamma-Amino-4-(trifluoromethyl)-benzenepropanol
    • 3-Amino-3<wbr>
    • Benzenepr<wbr>
    • LogP
    • DTXSID70661561
    • 3-(4-TRIFLUOROMETHYLPHENYL)-DL-BETA-ALANINOL
    • 787615-24-1
    • MFCD06227488
    • FT-0708198
    • 3-AMINO-3-(4-TRIFLUOROMETHYL-PHENYL)-PROPAN-1-OL
    • SCHEMBL17352715
    • 3-Amino-3-(4-trifluoromethylphenyl)propan-1-ol
    • AKOS011674649
    • 3-amino-3-(4-trifluoromethyl-phenyl)-propan-1-ol, AldrichCPR
    • A839490
    • 3-AMINO-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-OL
    • MDL: MFCD06227488
    • Inchi: 1S/C10H12F3NO/c11-10(12,13)8-3-1-7(2-4-8)9(14)5-6-15/h1-4,9,15H,5-6,14H2
    • InChI Key: MPKKRINVDNIFBP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(CCO)N)(F)F

Computed Properties

  • Exact Mass: 219.087
  • Monoisotopic Mass: 219.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 1.4

Experimental Properties

  • Boiling Point: 346.3°C at 760 mmHg
  • Flash Point: 163.2°C
  • PSA: 46.25000
  • LogP: 2.78790

3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol Security Information

  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Storage Condition:2-8 °C

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Additional information on 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol

Comprehensive Overview of 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 787615-24-1)

3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 787615-24-1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its amino and trifluoromethyl functional groups, has garnered attention due to its unique structural properties and potential utility in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

The molecular structure of 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol features a propan-1-ol backbone substituted with an aromatic ring bearing a trifluoromethyl group. This configuration enhances its lipophilicity, making it a candidate for improving blood-brain barrier (BBB) penetration—a critical factor in CNS drug development. Recent studies highlight its relevance in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine and personalized therapeutics.

In the context of green chemistry, 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol aligns with the growing demand for sustainable synthetic intermediates. Its trifluoromethyl group is pivotal in modern medicinal chemistry, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability. This aligns with trends in AI-driven drug design, where computational tools predict the efficacy of fluorinated scaffolds in targeted therapy.

From a commercial perspective, the compound’s CAS No. 787615-24-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in high-throughput screening (HTS). Laboratories focusing on fragment-based drug discovery (FBDD) value its modularity for constructing diverse chemical libraries. Additionally, its applications extend to material science, where it serves as a precursor for liquid crystals and advanced polymers.

Safety and handling of 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol adhere to standard laboratory protocols. While not classified as hazardous, proper PPE (personal protective equipment) is recommended during synthesis. The compound’s stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial-scale production.

In summary, 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 787615-24-1) is a versatile compound bridging pharmaceutical innovation and material engineering. Its relevance in drug development pipelines and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial applications.

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